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Introduction

BODIPY TR methyl ester is a lipophilic, red-fluorescent dye belonging to the boron-
dipyrromethene (BODIPY) family of fluorophores.[1] Renowned for their exceptional
photostability, high fluorescence quantum yields, and sharp emission spectra, BODIPY dyes
have become indispensable tools in cellular biology and drug discovery.[2][3] BODIPY TR
methyl ester readily permeates cell membranes to stain intracellular structures, including the
endoplasmic reticulum, Golgi apparatus, and mitochondria, while generally not localizing in the
plasma membrane.[4] Its most prominent application is as a vital counterstain in conjunction
with Green Fluorescent Protein (GFP) for multi-color imaging, enabling researchers to visualize
the cytoarchitectural context of GFP-expressing cells.[5] The significant spectral separation
between BODIPY TR methyl ester and GFP minimizes fluorescence bleed-through, facilitating
clear, dual-channel imaging.[3][6] This guide provides a comprehensive overview of BODIPY
TR methyl ester, including its physicochemical properties, experimental protocols for its use,
and its applications in biological research.

Core Properties and Physicochemical Data

BODIPY TR methyl ester exhibits robust and stable fluorescence across a range of
environments. Its spectral characteristics make it an ideal partner for GFP in simultaneous
dual-color fluorescence microscopy. Below is a summary of its key quantitative properties.
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Property Value Reference
Excitation Maximum (Aex) 589 nm [7]
Emission Maximum (Aem) 616 nm [7]
Molar Extinction Coefficient (g) 69,000 cm~—1M—1 [7]
Fluorescence Quantum Yield

0.9 [7]
(P)
Molecular Formula C22H17BF2N203S
Molecular Weight 438.26 g/mol
Solubility Soluble in DMSO [8]
Photostability High [3]19]

Experimental Protocols
l. Preparation of Stock and Working Solutions

A. Stock Solution (5 mM): To prepare a 5 mM stock solution, dissolve the commercially
available solid BODIPY TR methyl ester in anhydrous dimethyl sulfoxide (DMSO). For
example, dissolve 1 mg of the dye in approximately 456 pL of DMSO. This stock solution
should be stored at -20°C, protected from light.[8]

B. Working Solution: The optimal concentration of the working solution is cell-type dependent
and should be determined empirically.

e For Cultured Cells: Dilute the 5 mM stock solution to a final concentration of 0.1 uM to 1.0
UM in a suitable buffer, such as Hanks' Balanced Salt Solution (HBSS) containing 10 mM
HEPES, pH 7.4.[6]

e For Zebrafish Embryos: A common working solution is 100 uM BODIPY TR methyl ester
with 2% DMSO in Embryo Rearing Medium (ERM) buffered with 5 mM HEPES (pH 7.2). This
can be prepared by diluting the 5 mM stock solution 1:50.[8]

Il. Staining Protocol for Live Cultured Cells
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Cell Preparation: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence
microscopy and culture until the desired confluency.

Preparation of Staining Solution: Prepare the working solution of BODIPY TR methyl ester
at the desired concentration (e.g., 0.1 uM) in pre-warmed culture medium or HBSS.

Staining: Remove the culture medium from the cells and add the staining solution.

Incubation: Incubate the cells for 10-30 minutes at 37°C, protected from light.[6]

Washing: Remove the staining solution and wash the cells two to three times with pre-
warmed culture medium or buffer to remove any unbound dye.

Imaging: The cells are now ready for imaging using a fluorescence microscope equipped
with filters appropriate for Texas Red or similar fluorophores. For confocal microscopy,
excitation at 561 nm or 568 nm is recommended.[6]

lll. Staining Protocol for Zebrafish Embryos

Embryo Collection: Collect zebrafish embryos at the desired developmental stage.

Preparation of Staining Solution: Prepare a 100 uM BODIPY TR methyl ester staining
solution in buffered ERM as described above.[8]

Staining: Transfer the embryos into the staining solution.

Incubation: Incubate the embryos for 1 hour at room temperature, protected from light.[3]

Washing: Transfer the embryos through three successive washes in fresh, buffered ERM to
remove excess dye.[8]

Mounting and Imaging: Mount the stained embryos in an appropriate imaging chamber for
live imaging. For time-lapse recordings, embryos may be deyolked and secured to a
coverslip.[8]

IV. Fixation of Stained Samples

BODIPY TR methyl ester staining is compatible with formaldehyde fixation.[9]
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» Staining: Stain live cells or embryos according to the protocols above.

» Fixation: After staining and washing, fix the samples in 4% paraformaldehyde in a suitable
buffer (e.g., PBS for cells, buffered ERM for embryos) for 1 hour at 4°C.[8]

e Washing: Wash the fixed samples several times with buffer to remove the fixative.

e Imaging: The fixed samples can now be mounted and imaged. Note that permeabilization
with detergents like Triton X-100 may extract the lipophilic dye and is generally not
recommended.[6]

Visualizations: Workflows and Conceptual Diagrams

The following diagrams illustrate the experimental workflow for using BODIPY TR methyl ester
and its conceptual application in cellular signaling studies.
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General experimental workflow for staining with BODIPY TR methyl ester.
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Dual-Channel Imaging Workflow
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Workflow for dual-channel imaging of GFP and BODIPY TR methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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